Cas no 126721-53-7 (biestriarene A)

• Product Name: biestriarene A
• CAS No: 126721-53-7
• MF: C₃₀H₂₆O₆
• MW: 482.52384
• CID: 145028
• PubChem ID: 11317652
• Update Time: 2024-11-04

biestriarene A Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenanthrene]-2,2',7,7'-tetrol,9,9',10,10'-tetrahydro-4,4'-dimethoxy-, (-)-
• (-)-BlestriareneA
• Blestriarene A
• biestriarene A
• 126721-53-7
• CHEMBL564527
• SCHEMBL1973641
• D85192
• 4,4'-Dimethoxy-9,9',10,10'-tetrahydro-[1,1'-biphenanthrene]-2,2',7,7'-tetraol
• CS-0996484
• HY-N10821A

• Inchi： InChI=1S/C30H26O6/c1-35-25-13-23(33)29(21-7-3-15-11-17(31)5-9-19(15)27(21)25)30-22-8-4-16-12-18(32)6-10-20(16)28(22)26(36-2)14-24(30)34/h5-6,9-14,31-34H,3-4,7-8H2,1-2H3
• InChI Key： OZZPAAPLZANUHM-UHFFFAOYSA-N
• SMILES： C1C(OC)=C2C3=C(CCC2=C(C=1O[H])C1C2=C(C(OC)=CC=1O[H])C1=CC=C(O[H])C=C1CC2)C=C(O[H])C=C3

Computed Properties

• Exact Mass: 482.17298
• Monoisotopic Mass: 482.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes